N~1~-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N~2~-(2-nitrophenyl)-1,2-ethanediamine

• IUPAC Name: N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(2-nitrophenyl)ethane-1,2-diamine
• InChI: InChI=1S/C14H12ClF3N4O2/c15-10-7-9(14(16,17)18)8-21-13(10)20-6-5-19-11-3-1-2-4-12(11)22(23)24/h1-4,7-8,19H,5-6H2,(H,20,21)
• InChI Key: IBIFWURDGNEUJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NCCNC2=C(C=C(C=N2)C(F)(F)F)Cl)[N+](=O)[O-]
• Molecular Formula: C14H12ClF3N4O2
• Molecular Weight: 360.72 g/mol
• CAS No.: 338772-75-1

Description

N~1~-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N~2~-(2-nitrophenyl)-1,2-ethanediamine is a useful research compound. Its molecular formula is C14H12ClF3N4O2 and its molecular weight is 360.72. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N2-(2-nitrophenyl)-1,2-ethanediamine is involved in various synthesis and characterization studies. One such example is its use in synthesizing stable dications derived from symmetrical ortho-aminophenyl diamines. These compounds are synthesized using methods involving sodium carbonate, zinc dust, and ammonium chloride, and they are characterized by X-ray structural analysis (Keypour et al., 2009).

Catalysis Studies

The chemical is also utilized in catalysis studies. Gallium(III) complexes with N-donor ligands, including N1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N2-(2-nitrophenyl)-1,2-ethanediamine, have been synthesized to investigate the mechanism of Ga(III)-catalyzed olefin epoxidation (Jiang et al., 2013).

Investigation of Metal Complexes

Research on metal complexes involving this compound has been conducted. For instance, mononuclear Mn(II) complexes with pentadentate amino-pyridine ligands, including N1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N2-(2-nitrophenyl)-1,2-ethanediamine, have been synthesized and studied using X-ray diffraction and high-field electron paramagnetic resonance (Hureau et al., 2008).

Synthesis of Imidazolidinediones

The compound is used in the synthesis of new 1,3-bis(heteroaryl)-4,5-imidazolidinediones, demonstrating its versatility in organic synthesis (Ghandi & Salimi, 2007).

Polymerization Studies

In the field of polymer science, it contributes to studies on the catalytic polymerization of olefins in dense carbon dioxide, highlighting its potential in environmentally conscious polymer production (Guironnet et al., 2009).